Cas no 946249-89-4 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 946249-89-4
• MF: C₂₁H₃₀N₂O₂S₂
• MW: 406.6051030159
• CID: 6005584
• PubChem ID: 16933271
• Update Time: 2025-10-30

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-4-propan-2-ylbenzenesulfonamide
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-4-isopropylbenzenesulfonamide
• F2393-0559
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-4-(propan-2-yl)benzene-1-sulfonamide
• 946249-89-4
• AKOS024646418

• Inchi： 1S/C21H30N2O2S2/c1-17(2)18-7-9-20(10-8-18)27(24,25)22-15-21(19-11-14-26-16-19)23-12-5-3-4-6-13-23/h7-11,14,16-17,21-22H,3-6,12-13,15H2,1-2H3
• InChI Key： MXGUJHFLOOPZOI-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCCCCC2)C2C=CSC=2)(=O)=O)=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 406.17487055g/mol
• Monoisotopic Mass: 406.17487055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide

Introduction to N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide (CAS No. 946249-89-4)

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 946249-89-4, represents a convergence of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for various biochemical applications.

The molecular structure of this compound features a benzene ring substituted with an azepane moiety at the 2-position, a thiophene ring at the 2'-position, and an ethyl chain extending from the azepane ring. Additionally, the benzene ring is further modified with a propan-2-yl group at the 4-position and a sulfonamide group at the 1-position. This intricate arrangement of functional groups imparts distinct chemical and biological characteristics that make it particularly interesting for drug discovery and development.

In recent years, there has been a growing interest in the development of multifunctional scaffolds that can simultaneously target multiple biological pathways. The presence of both azepane and thiophene rings in N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-4-(propan-2-yl)benzene-1-sulfonamide suggests potential applications in modulating enzyme activities and receptor interactions. Azepane derivatives are known for their ability to enhance binding affinity and selectivity, while thiophene-based compounds often exhibit significant pharmacological activity due to their ability to interact with various biological targets.

The sulfonamide group is another critical feature of this compound, as it is widely recognized for its role in enhancing drug bioavailability and metabolic stability. Sulfonamides have been successfully incorporated into numerous therapeutic agents, including antibiotics, anti-inflammatory drugs, and diuretics. The strategic placement of the sulfonamide group at the 1-position of the benzene ring in N-2-(azepan-1-yl)-2-(thiophen-3-yilethyl)-4-(propan-2-yl)benzene likely contributes to its stability and reactivity under physiological conditions.

Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents. For instance, researchers have explored its interactions with various enzymes and receptors, demonstrating promising results in preclinical models. The compound's ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been particularly noteworthy. These enzymes are implicated in a wide range of diseases, including cancer, inflammation, and cardiovascular disorders.

The propan-2-yl group at the 4-position of the benzene ring adds another layer of complexity to the compound's pharmacological profile. This substituent can influence both the solubility and binding affinity of the molecule, making it an important factor in drug design. By optimizing the position and type of alkyl groups, chemists can fine-tune the properties of N⁻−−−−₂(azepan−₁-yl)−_2′(thiophen−_3′-yl)ethyl−(propan)benzene
, enhancing its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the azepane ring typically requires cyclization reactions under controlled conditions, while the thiophene ring can be incorporated via cross-coupling reactions such as Suzuki or Heck couplings. The sulfonamide group is usually introduced through nucleophilic substitution or condensation reactions. Advanced synthetic techniques, including flow chemistry and microwave-assisted synthesis, have been employed to improve efficiency and scalability.

The pharmacokinetic properties of N−(azepan−1−yl)−(thiophen−3−yl)ethyl−(propan−2−yl)benzene −(sulfonylamide) are also an area of active research. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. By leveraging computational modeling and high-throughput screening techniques, researchers can identify optimal analogs with improved pharmacokinetic properties.

In conclusion, N-- (azepan- ₁ -y ) - (thiophen- _{>3 - yl ) ethy l - ( propan - 21 y ) ben z e ne - ( sulfonylamide ) (CAS No . 946249 -89 -4 ) is a versatile compoun d with significant potential in pharmaceutical research . Its unique structural features , combined with its demonstrated biological activity , make it a valuable scaffold for developing novel therapeutic agents . Ongoing research continues to uncover new applications for this compound , further solidifying its importance in medicinal chemistry .}